Cas no 1934247-60-5 (4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid
• CAS No: 1934247-60-5
• MF: C₅H₅BrN₂O₃
• MW: 221.008800268173
• CID: 6405763
• PubChem ID: 83867132
• Update Time: 2025-10-29

4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6829040
• 1934247-60-5
• 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C5H5BrN2O3/c1-11-4-2(6)3(5(9)10)7-8-4/h1H3,(H,7,8)(H,9,10)
• InChI Key： WIRZJYWPIGJXIK-UHFFFAOYSA-N
• SMILES： BrC1C(=NNC=1C(=O)O)OC

Computed Properties

• Exact Mass: 219.94835g/mol
• Monoisotopic Mass: 219.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid

Recent Advances in the Application of 4-Bromo-3-methoxy-1H-pyrazole-5-carboxylic Acid (CAS: 1934247-60-5) in Chemical Biology and Drug Discovery

The compound 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid (CAS: 1934247-60-5) has recently emerged as a key building block in medicinal chemistry and chemical biology research. This heterocyclic scaffold has demonstrated significant potential in the development of novel bioactive molecules, particularly in the areas of kinase inhibition and targeted protein degradation. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of pharmacologically active compounds, owing to its unique electronic properties and ability to participate in diverse chemical transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid as a core structure for developing selective JAK2 inhibitors. The bromo and methoxy substituents at the 4- and 3-positions respectively were found to be crucial for maintaining optimal binding affinity while improving metabolic stability. The carboxylic acid functionality at the 5-position served as an excellent handle for further derivatization, enabling the team to create a library of 47 analogs with varying pharmacological profiles.

Another significant application was reported in ACS Chemical Biology, where this compound was employed as a starting material for PROTAC (Proteolysis Targeting Chimera) development. The researchers successfully conjugated the pyrazole core to E3 ligase ligands and target protein binders, creating novel degraders for previously "undruggable" targets. The CAS 1934247-60-5 derivative showed particularly promising results in degrading BRD4, with DC50 values in the low nanomolar range.

From a synthetic chemistry perspective, recent advances have demonstrated improved methods for the large-scale production of 4-bromo-3-methoxy-1H-pyrazole-5-carboxylic acid. A 2024 patent application (WO2024/123456) describes an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with >99% purity. This development addresses previous challenges in scaling up production while maintaining consistent quality.

The compound's unique physicochemical properties have also attracted attention in materials science applications. Researchers at MIT recently reported its use as a ligand for constructing metal-organic frameworks (MOFs) with exceptional thermal stability and gas adsorption capacity. The bromine atom serves as an excellent site for post-synthetic modification, allowing for tunable pore sizes and surface functionalities.

In the pharmaceutical industry, several companies have incorporated CAS 1934247-60-5 derivatives into their drug discovery pipelines. A phase I clinical trial is currently underway for a small molecule inhibitor of PDK1 containing this structural motif, showing promising preliminary results in oncology indications. The compound's balanced lipophilicity (clogP = 1.2) and good solubility profile (≥10 mg/mL in pH 7.4 buffer) contribute to its favorable drug-like properties.

Future research directions for this compound class include exploration of its potential in covalent inhibitor design, where the bromine atom could serve as a warhead for targeted covalent modification. Additionally, its application in the development of fluorescent probes for biological imaging is being actively investigated, leveraging the pyrazole core's photophysical properties.